Cas no 851404-33-6 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide
• CAS No: 851404-33-6
• MF: C₂₀H₁₈F₂N₂O₄
• MW: 388.364732265472
• CID: 5975906
• PubChem ID: 5180377
• Update Time: 2025-06-07

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide
• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-difluorobenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-3,4-difluoro-
• IFLab1_002710
• AB00669390-01
• SR-01000124266-1
• HMS1419L04
• SR-01000124266
• 851404-33-6
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-difluorobenzamide
• AKOS024587046
• F0611-0323

• Inchi： 1S/C20H18F2N2O4/c1-27-16-5-6-17(28-2)18-13(16)9-12(20(26)24-18)7-8-23-19(25)11-3-4-14(21)15(22)10-11/h3-6,9-10H,7-8H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： VPDUEXRCMYISEV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 388.12346338g/mol
• Monoisotopic Mass: 388.12346338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 612.5±55.0 °C(Predicted)
• pka: 10.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide

Introduction to N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide (CAS No. 851404-33-6)

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 851404-33-6, represents a convergence of quinoline derivatives and fluorinated benzamides, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including 5,8-dimethoxy, 2-oxo, and 3,4-difluorobenzamide, contributes to its complex molecular architecture and may underpin its distinctive interactions with biological targets.

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Quinoline-based compounds have been extensively studied for their ability to modulate various enzymatic pathways and receptor binding sites. In particular, the 5,8-dimethoxy substitution pattern enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. The incorporation of a 2-oxo group further influences the electronic properties of the quinoline ring, potentially altering its binding affinity and selectivity towards specific biological targets.

The benzamide moiety in N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide introduces additional pharmacophoric features that are known to enhance binding interactions with proteins. The 3,4-difluorobenzamide group not only contributes to the molecule's overall hydrophobicity but also introduces fluorine atoms that can improve metabolic stability and binding affinity. Fluorinated aromatic compounds are frequently employed in drug design due to their ability to enhance receptor binding through hydrophobic interactions and dipole-induced dipole forces.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of molecular dynamics simulations and quantum mechanical calculations has allowed for the optimization of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide to enhance its pharmacological efficacy. These computational approaches have been instrumental in identifying key interaction points between the compound and potential biological targets, such as kinases and transcription factors.

In vitro studies have demonstrated that N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-difluorobenzamide exhibits promising activity against several disease-related pathways. Notably, preliminary investigations suggest that this compound may interfere with signal transduction cascades involved in cancer progression. The ability of quinoline derivatives to modulate protein-protein interactions has been well-documented, and the unique structural features of this compound may enable it to interact with multiple targets simultaneously.

The synthesis of N-2-(5,8-dimethoxy-2-oxyo1 , 12 -dihydroquinolin - 3 - yl)ethyl - 34 - difluoroben z amide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted intermediates followed by functional group transformations. The use of protecting groups is essential to prevent unwanted side reactions during the synthesis process. Advanced synthetic methodologies have been employed to streamline these reactions and improve overall efficiency.

The pharmacokinetic properties of this compound are also of significant interest. The presence of lipophilic substituents such as the quinoline ring enhances oral bioavailability while the fluorine atoms contribute to metabolic stability. These features make N - 23 (558dimethoxy - 22 oxo - 11 , 12 dihydroquinolin - 33 yl) ethyl - 34 difluoroben z amide a promising candidate for further development into a therapeutic agent.

Ethical considerations are paramount in pharmaceutical research involving such compounds. Rigorous safety evaluations must be conducted before any clinical trials can be initiated. These evaluations include toxicology studies to assess potential adverse effects at various exposure levels. Additionally , environmental impact assessments are necessary to ensure that the production and disposal of this compound do not pose risks to ecosystems.

The future direction of research on N - 23 (558dimethoxy - 22 oxo - 11 , 12 dihydroquinolin - 33 yl) ethyl - 34 difluoroben z amide will likely focus on refining its pharmacological profile through structure-based drug design . By leveraging computational tools , researchers can systematically modify key structural features to enhance potency , selectivity , and pharmacokinetic properties . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be essential in advancing this research towards clinical applications.